({4-[4-(Pyrrolidinylsulfonyl)phenoxy]phenyl}sulfonyl)pyrrolidine

• IUPAC Name: 1-[4-(4-pyrrolidin-1-ylsulfonylphenoxy)phenyl]sulfonylpyrrolidine
• InChI: InChI=1S/C20H24N2O5S2/c23-28(24,21-13-1-2-14-21)19-9-5-17(6-10-19)27-18-7-11-20(12-8-18)29(25,26)22-15-3-4-16-22/h5-12H,1-4,13-16H2
• InChI Key: NKRKFNGUZWKFJK-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C1)S(=O)(=O)C2=CC=C(C=C2)OC3=CC=C(C=C3)S(=O)(=O)N4CCCC4
• Molecular Formula: C20H24N2O5S2
• Molecular Weight: 436.5 g/mol

Description

The compound contains a pyrrolidine ring, which is a five-membered ring with nitrogen as one of the atoms. Pyrrolidine is a common scaffold in medicinal chemistry, used to obtain compounds for the treatment of various diseases. The compound also contains sulfonyl and phenoxy groups, which can contribute to its reactivity and biological activity.

Synthesis Analysis

While specific synthesis methods for this compound are not available, pyrrolidine derivatives can be synthesized through ring construction from different cyclic or acyclic precursors, or functionalization of preformed pyrrolidine rings. The stereochemistry of the pyrrolidine ring can significantly influence the biological profile of the resulting compounds.

Molecular Structure Analysis

The molecular structure of this compound would be influenced by the pyrrolidine ring, sulfonyl groups, and phenoxy groups. The pyrrolidine ring is a saturated ring system that allows efficient exploration of the pharmacophore space due to sp3 hybridization.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the pyrrolidine ring could influence its solubility and stability.

Mechanism of Action

The mechanism of action would depend on the specific biological target of the compound. Pyrrolidine derivatives can exhibit selectivity for different biological targets.